Cas no 132915-80-1 (3-Chloro-4,5-diaminobenzotrifluoride)
132915-80-1 structure
Product Name:3-Chloro-4,5-diaminobenzotrifluoride
CAS No:132915-80-1
MF:C7H6ClF3N2
MW:210.584150791168
MDL:MFCD00042198
CID:91705
PubChem ID:735784
Update Time:2025-04-18
3-Chloro-4,5-diaminobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine
- BUTTPARK 75\04-15
- 3-CHLORO-5-TRIFLUOROMETHYL-1,2-PHENYLENEDIAMINE
- 1,2-DIAMINO-3-CHLORO-5-(TRIFLUOROMETHYL)BENZENE
- TIMTEC-BB SBB003446
- 3-chloro-1,2-diamino-5-(trifluoromethyl)benzene
- 3-Chloro-5-trifluoromethyl-o-phenylenediamine
- 3-Chloro-4,5-diaminobenzotrifluoride
- 1,2-diamino-3-chloro-5-trifluoromethylbenzene
- 3-chloro-5-trifluoromethyl-1,2-diaminobenzene
- 3-chloro-5-trifluoromethyl-benzene-1,2-diamine
- 3-chloro-5-(trifluoroMethyl)-2-aMino-aniline
- 1,2-BENZENEDIAMINE,3-CHLORO-5-(TRIFLUOROMETHYL)
- 3-Chloro-4,5-diaminobenzotrifluoride98%
- 3-Chloro-4,5-diaminobenzotrifluoride 98%
- 3-Chloro-4,5-diaminobenzotrifluoride,97%
- AC-28586
- 3-chloro-5-(triluoromethyl)benzene-1,2-diamine
- 3-chloranyl-5-(trifluoromethyl)benzene-1,2-diamine
- 3-chloro-5-trifluoromethyl-1,2-d iaminobenzene
- MFCD00042198
- W-205414
- SCHEMBL904486
- CS-0128255
- FT-0615429
- CHEBI:194656
- AS-19769
- A806527
- 1,2-Benzenediamine, 3-chloro-5-(trifluoromethyl)-
- AKOS015888772
- DTXSID90352828
- 132915-80-1
- 1,2-diamino-3-chloro-5trifluoromethylbenzene
- 3-Chloro-4,5-diaminobenzotrifluoride, AldrichCPR
- DB-042146
- doi:10.14272/NVNLHLRVSHJKBN-UHFFFAOYSA-N.1
-
- MDL: MFCD00042198
- Inchi: 1S/C7H6ClF3N2/c8-4-1-3(7(9,10)11)2-5(12)6(4)13/h1-2H,12-13H2
- InChI Key: NVNLHLRVSHJKBN-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(=C1N)N
- BRN: 4744598
Computed Properties
- Exact Mass: 210.01700
- Monoisotopic Mass: 210.017161
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
Experimental Properties
- Color/Form: solid
- Density: 1.51
- Melting Point: 40-43°C
- Boiling Point: 260.8°Cat760mmHg
- Flash Point: 111.5°C
- Refractive Index: 1.552
- PSA: 52.04000
- LogP: 3.68560
- Solubility: Not determined
3-Chloro-4,5-diaminobenzotrifluoride Security Information
- Signal Word:Warning
- Hazard Statement: H302; H319
- Warning Statement: P264; P270; P280; P301+P312+P330; P305+P351+P338; P337+P313; P501
- Hazardous Material transportation number:2811
- Hazard Category Code: 36/37/38-20/21/22-36-22
- Safety Instruction: S36/37/39-S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Packing Group:III
- Safety Term:6.1
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:Store long-term at 2-8°C
3-Chloro-4,5-diaminobenzotrifluoride Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Chloro-4,5-diaminobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002413-1g |
3-Chloro-5-trifluoromethyl-o-phenylenediamine |
132915-80-1 | 98% | 1g |
306.0CNY | 2021-07-13 | |
| TRC | C363755-100mg |
3-Chloro-4,5-diaminobenzotrifluoride |
132915-80-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C363755-250mg |
3-Chloro-4,5-diaminobenzotrifluoride |
132915-80-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | C363755-500mg |
3-Chloro-4,5-diaminobenzotrifluoride |
132915-80-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | C363755-1g |
3-Chloro-4,5-diaminobenzotrifluoride |
132915-80-1 | 1g |
$ 80.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002413-1g |
3-Chloro-5-trifluoromethyl-o-phenylenediamine |
132915-80-1 | 98% | 1g |
306CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-EN015-200mg |
3-Chloro-4,5-diaminobenzotrifluoride |
132915-80-1 | 97% | 200mg |
¥257.0 | 2022-02-28 | |
| Apollo Scientific | PC1716-25g |
3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine |
132915-80-1 | 98% | 25g |
£110.00 | 2023-09-01 | |
| Apollo Scientific | PC1716-100g |
3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine |
132915-80-1 | 98% | 100g |
£385.00 | 2023-09-01 | |
| abcr | AB103107-1 g |
3-Chloro-4,5-diaminobenzotrifluoride, 97%; . |
132915-80-1 | 97% | 1g |
€66.70 | 2023-01-31 |
3-Chloro-4,5-diaminobenzotrifluoride Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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